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Compound Name:
methylpiperazine

Cat. No.: B13217663

Get Quote

Executive Summary

2-(2-Fluoroethyl)-1-methylpiperazine represents a specialized, C-functionalized piperazine
scaffold. Unlike common N-substituted derivatives, this compound features a fluoroethyl group

at the C2 position and a methyl group at the N1 position.

This specific regiochemistry offers two critical advantages in medicinal chemistry and

radiotracer design:

o Preservation of N4 Functionality: The secondary amine at position 4 remains available for
amide coupling or reductive amination, serving as a versatile "handle" for drug
pharmacophores.

 Chirality & Metabolic Blocking: The C2-substitution introduces a stereocenter (creating (R)
and (S) enantiomers) and the fluoroethyl group acts as a metabolically stable bioisostere for
propyl or ethyl chains, blocking cytochrome P450 oxidation.
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This guide compares the subject compound against its most relevant alternatives: the
regioisomer 1-(2-Fluoroethyl)piperazine (N-substituted) and the non-fluorinated analog 1-
Methyl-2-ethylpiperazine.

Chemical Profile & Physicochemical Properties[1][2]
[3]1[41[5][6][7]

The introduction of fluorine and the specific methylation pattern significantly alters the

physicochemical landscape compared to the parent piperazine.

Property

2-(2-Fluoroethyl)-1-
methylpiperazine
(Topic)

1-(2-

Fluoroethyl)piperazin

e (Alternative A)

1-Methyl-2-
ethylpiperazine
(Alternative B)

Substitution Type

C-Substituted (C2)

N-Substituted (N1)

C-Substituted (C2)

Chirality

Yes (1 Stereocenter)

No (Achiral)

Yes (1 Stereocenter)

N4 Availability

Free (Secondary

Amine)

Free (Secondary

Amine)

Free (Secondary

Amine)

Basicity (pKa)

~8.8 (N4), ~4.5 (N1)

~8.4 (N4), ~4.0 (N1)

~9.1 (N4), ~5.0 (N1)

Lipophilicity

Moderate

Low-Moderate

Moderate-High

Metabolic Stability

High (F blocks

-oxidation)

Moderate (N-
dealkylation risk)

Low (Ethyl group

oxidation)

Primary Utility

Chiral Scaffolds, PET
Tracers

Linkers, Prodrugs

Standard Building
Block

Mechanistic Insight: The Fluorine Effect

The presence of the fluorine atom in the ethyl side chain exerts a strong electron-withdrawing

inductive effect (
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e In the Topic Compound (C2-sub): The fluorine is separated from the basic nitrogens by
carbon chains. It lowers the pKa of the N1 and N4 nitrogens less drastically than direct N-
substitution, preserving basicity for receptor interactions while still modulating lipophilicity.

 In Alternative A (N1-sub): The fluoroethyl group is directly attached to Nitrogen. This
significantly reduces the nucleophilicity and pKa of N1, making it a poor hydrogen bond

acceptor.

Comparative Performance Analysis
A. Vs. 1-(2-Fluoroethyl)piperazine (The Regioisomer)

Context: This is the most common "fluoroethyl piperazine" found in catalogs.

o Synthesis: The N-substituted variant is trivial to synthesize (alkylation of piperazine). The
Topic Compound (C-substituted) requires complex C-H functionalization or cyclization of

amino acid precursors.
e Performance:

o Drug Design: The Topic Compound allows the medicinal chemist to attach a drug warhead
to N4 without losing the fluoroethyl group. In the N-substituted variant, the fluoroethyl
group occupies a nitrogen, forcing the chemist to use the other nitrogen for attachment,
resulting in a linear, less sterically constrained topology.

o Stereochemistry: The Topic Compound offers enantiomeric selection.[1] Binding pockets
often discriminate sharply between R and S isomers, allowing for potency optimization that
the achiral N-substituted variant cannot provide.

B. Vs. 1-Methyl-2-ethylpiperazine (The Non-Fluorinated
Analog)

Context: The direct hydrocarbon analog.

o Metabolic Stability: The ethyl group at C2 is prone to metabolic oxidation (hydroxylation) by
CYP450 enzymes. Replacing it with a 2-fluoroethyl group (Topic Compound) blocks this
metabolic soft spot because the C-F bond is highly resistant to enzymatic cleavage.
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 Lipophilicity: Fluorine substitution often modulates logP to improve blood-brain barrier (BBB)
penetration compared to the ethyl analog, while preventing rapid clearance.

Experimental Protocols
Protocol 1: Synthesis via Photoredox C-H
Functionalization

Note: Synthesis of C-substituted piperazines is non-trivial. The following workflow is based on
modern photoredox methodologies for

-C-H alkylation.

Reagents:
o Substrate: 1-Methylpiperazine (protected at N4 if necessary, e.g., N-Boc).
» Alkylation Agent: 1-Fluoro-2-iodoethane or vinyl sulfone equivalent.
e Catalyst: Iridium photocatalyst (e.g.,
).[2]
Step-by-Step Workflow:
¢ Preparation: Dissolve N-Boc-1-methylpiperazine (1.0 eq) in degassed DMSO.
o Catalyst Addition: Add Iridium catalyst (1 mol%) and Quinuclidine (base/HAT agent).

e Irradiation: Expose the reaction vessel to Blue LED (450 nm) light at room temperature for
24 hours under inert atmosphere (

).
o Mechanism:[2][3] The photocatalyst generates an

-amino radical at the C2 position of the methylpiperazine. This radical attacks the
fluoroethyl electrophile.
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o Workup: Dilute with EtOAc, wash with brine, and dry over

 Purification: Flash column chromatography (MeOH/DCM gradient).

o Deprotection: Treat with 4M HCI in Dioxane to remove the Boc group (if used) to yield the
final dihydrochloride salt.

Protocol 2: Comparative pKa Determination
(Potentiometric Titration)

To validate the electronic influence of the fluoroethyl group:

» Solution Prep: Prepare 0.01 M solutions of the Topic Compound and 1-Methyl-2-
ethylpiperazine in 0.1 M KCI (ionic strength adjustor).

e Titration: Titrate with 0.1 M HCI using a calibrated glass electrode pH meter at 25°C.
¢ Calculation: Use the Bjerrum method or software (e.g., Hyperquad) to determine

and

o Expectation: The Topic Compound will show a

shift of approximately -0.3 to -0.5 units compared to the non-fluorinated analog due to the
inductive effect of fluorine.

Visualizing the Structural Logic

The following diagram illustrates the structural relationships and the strategic advantage of the
C-substituted scaffold (Topic Compound) regarding N-functionalization sites.
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Figure 1: Structural logic comparing the Topic Compound (Blue) with its Regioisomer (Red) and
Non-fluorinated Analog (Yellow). Note the unique combination of chirality and metabolic stability
in the Topic Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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